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Substantial research has explored the effects of Todralazine hydrochloride, with significant findings in

zebrafish models.

Hematopoietic Stem Cell (HSC) Expansion

A screen of clinical compounds identified Todralazine as a novel β2AR blocker with HSC-expanding

potential. Docking studies showed a binding energy of -8.4 kcal/mol to the β2AR [1].

Experimental Model: Wild-type and transgenic (Tg(cmyb:gfp)) zebrafish embryos [1].
Treatment: Embryos treated with 5 µM Todralazine from 24 to 36 hours post-fertilization (hpf) [1].

Key Results:
Increased HSCs in the aorta-gonad-mesonephros (AGM) region by approximately two-fold [1].

Significantly increased expression of HSC marker genes runx1 (3.3-fold) and cMyb (1.41-fold)
[1].

Increased erythropoiesis in the caudal hematopoietic tissue (CHT) by 2.33-fold in wild-type and
1.44-fold in anemic embryos [1].

Radioprotective Effects

Todralazine demonstrated a protective effect against lethal gamma radiation [1].

Experimental Model: Zebrafish embryos [1].

Treatment: 5 µM Todralazine added 30 minutes before 20 Gy gamma radiation [1].
Key Results:
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Survival: Provided an 80% survival advantage over 6 days post-irradiation [1].

Mechanism: Protected from radiation-induced organ toxicity and apoptosis. The 2-deoxyribose
degradation test confirmed hydroxyl radical scavenging activity [1].

Experimental Protocols

Here is a detailed methodology for studying HSC expansion and radioprotection in zebrafish, based on the

research cited [1].

Zebrafish Husbandry and Embryo Handling

Animal Model: Use wild-type (AB strain) and transgenic Tg(cmyb:gfp) zebrafish.

Husbandry: Maintain fish at 28.5 °C on a 14-hour light/10-hour dark cycle.
Embryo Collection: Collect embryos from paired matings and rear them in E3 embryo medium at

28.5 °C.
Pigment Inhibition: To visualize internal structures, treat embryos with 0.003% 1-phenyl-2-thiourea

(PTU) to inhibit pigment formation.

Drug Treatment for HSC Analysis

Stock Solution: Prepare a concentrated stock solution of Todralazine hydrochloride in DMSO.

Working Solution: Dilute the stock in E3 medium to a final concentration of 5 µM. Ensure the final
concentration of DMSO is low (e.g., 0.1%) and use a vehicle control (DMSO alone) for comparison.

Treatment Window: Expose embryos to the drug from 24 to 36 hours post-fertilization (hpf).

Assessment of HSC Expansion

Microscopy: For Tg(cmyb:gfp) embryos, image the AGM region using a fluorescence microscope to

count GFP-positive HSCs.
Gene Expression Analysis:

Collect pools of treated and control embryos at the desired stage.
Extract total RNA and synthesize cDNA.

Perform quantitative PCR (qPCR) to measure the expression levels of HSC marker genes
runx1 and cmyb.
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Normalize data to a housekeeping gene and calculate fold-changes relative to the control

group.

Radioprotection Assay

Drug Pre-treatment: Expose embryos to 5 µM Todralazine 30 minutes before irradiation.
Irradiation: Subject embryos to 20 Gy of gamma radiation.

Post-Irradiation Monitoring:
Survival: Maintain embryos in E3 medium and record survival rates daily for 6 days.

Apoptosis Assay: Use TUNEL staining or acridine orange staining at appropriate time points
to detect apoptotic cells.

Phenotypic Observation: Monitor for developmental delays and organ-specific toxicity.

The following diagram illustrates the experimental workflow for studying Todralazine's effects in zebrafish:
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Experimental workflow for HSC expansion and radioprotection studies in zebrafish.

Physicochemical Properties & Solubility

The table below summarizes key physicochemical and handling data for Todralazine hydrochloride.
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Property Specification / Value

Appearance White to off-white solid powder [2] [3]

Storage Powder: -20°C for 3 years; In solvent: -80°C for 6 months [4] [2]

Density ~1.328 g/cm³ [4]

Solubility in DMSO ~125 mg/mL (~465.2 mM) [5] [2]

Solubility in Water ~14.29 mg/mL (~53.2 mM) [5] [2]

Recommended In Vivo Solvent 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [5]

Proposed Mechanism of Action and Signaling Pathway

Todralazine's multifaceted effects can be traced to its primary action on the β2 Adrenergic Receptor (β2AR)

and subsequent biological activities.
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Proposed mechanism of Todralazine involving β2AR blockade and antioxidant activity.

Important Research Use Considerations

Research Use Only: Todralazine hydrochloride is sold explicitly for research purposes and is not for
human consumption [5] [2].

Controlled Substance: It is classified as a controlled substance and may not be available for sale in
all territories [5].

Solvent Considerations: DMSO is a commonly used solvent, but it is hygroscopic and can
significantly impact solubility; use newly opened containers for preparing stock solutions [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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